Cas no 50621-84-6 (Thymidine, 3'-O-(tetrahydro-4-methoxy-2H-pyran-4-yl)-)

• Product Name: Thymidine, 3'-O-(tetrahydro-4-methoxy-2H-pyran-4-yl)-
• CAS No: 50621-84-6
• MF: C₁₆H₂₄N₂O₇
• MW: 356.370965003967
• CID: 1572578
• PubChem ID: 46191928
• Update Time: 2025-04-21

Thymidine, 3'-O-(tetrahydro-4-methoxy-2H-pyran-4-yl)- Chemical and Physical Properties

Names and Identifiers

• Thymidine, 3'-O-(tetrahydro-4-methoxy-2H-pyran-4-yl)-
• 1-[(2R,4S,5R)-5-(hydroxymethyl)-4-(4-methoxyoxan-4-yl)oxyoxolan-2-yl]-5-methylpyrimidine-2,4-dione
• 50621-84-6
• DTXSID30673049
• 3'-O-(4-Methoxyoxan-4-yl)thymidine

• Inchi： 1S/C16H24N2O7/c1-10-8-18(15(21)17-14(10)20)13-7-11(12(9-19)24-13)25-16(22-2)3-5-23-6-4-16/h8,11-13,19H,3-7,9H2,1-2H3,(H,17,20,21)/t11-,12+,13+/m0/s1
• InChI Key： BHZYBLNCCHCREE-YNEHKIRRSA-N
• SMILES： O(C1(CCOCC1)OC)[C@H]1C[C@H](N2C(NC(C(C)=C2)=O)=O)O[C@@H]1CO

Computed Properties

• Exact Mass: 356.15842
• Monoisotopic Mass: 356.15835111g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.56